Cas no 2228727-27-1 (5-(but-3-yn-1-yl)-2-fluoropyridine)

• Product Name: 5-(but-3-yn-1-yl)-2-fluoropyridine
• CAS No: 2228727-27-1
• MF: C₉H₈FN
• MW: 149.164925575256
• CID: 5931728
• PubChem ID: 165628077
• Update Time: 2025-10-29

5-(but-3-yn-1-yl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-1-yl)-2-fluoropyridine
• 2228727-27-1
• EN300-1795475

• Inchi： 1S/C9H8FN/c1-2-3-4-8-5-6-9(10)11-7-8/h1,5-7H,3-4H2
• InChI Key： HHXNSLVJRGVQJV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CCC#C

Computed Properties

• Exact Mass: 149.064077422g/mol
• Monoisotopic Mass: 149.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-(but-3-yn-1-yl)-2-fluoropyridine

5-(But-3-yn-1-yl)-2-fluoropyridine: A Comprehensive Professional Introduction

5-(But-3-yn-1-yl)-2-fluoropyridine, with the CAS number 2228727-27-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The substitution pattern of this molecule introduces unique electronic and steric properties, making it a valuable component in various chemical reactions and applications.

The structure of 5-(but-3-yn-1-yl)-2-fluoropyridine consists of a pyridine ring with a fluorine atom at the 2-position and a butynyl group at the 5-position. The butynyl group, specifically buta-3-yne, introduces an alkyne functionality into the molecule. This combination of a fluorinated pyridine ring and an alkyne moiety creates a versatile platform for further chemical modifications. Recent studies have highlighted the potential of such compounds in drug discovery, particularly in targeting specific protein-protein interactions due to their unique electronic properties.

One of the most notable aspects of 5-(but-3-yn-1-yl)-2-fluoropyridine is its reactivity in cross-coupling reactions. The alkyne group can undergo various transformations, such as Sonogashira coupling, which allows for the incorporation of diverse functional groups into the molecule. This versatility has made it a valuable building block in organic synthesis. For instance, researchers have utilized this compound to construct complex heterocyclic frameworks that exhibit promising biological activities.

In terms of physical properties, 5-(but-3-yn-1-yl)-2-fluoropyridine is typically a crystalline solid with a melting point around 150°C. Its solubility in common organic solvents like dichloromethane and THF makes it suitable for various laboratory-scale reactions. The presence of the fluorine atom also contributes to its lipophilicity, which is advantageous in drug design where membrane permeability is desired.

The synthesis of 5-(buta-3-yne-1-yl)-2-fluoropyridine involves multi-step processes that often start with the halogenation of pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. These improvements have facilitated its wider use in both academic and industrial settings.

Beyond its synthetic applications, 5-(buta-3-yne-1-yl)-2-fluoropyridine has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic systems. For example, researchers have reported its use in palladium-catalyzed reactions where it enhances catalytic activity and selectivity.

In conclusion, 5-(buta-3-yne-1-yl)-2-< em style="font-style:bold; font-style:bold">fluoro-pyridine